Cas no 2172078-90-7 (2,6-dichloropyridin-4-yl chloroformate)

• Product Name: 2,6-dichloropyridin-4-yl chloroformate
• CAS No: 2172078-90-7
• MF: C₆H₂Cl₃NO₂
• MW: 226.444578647614
• CID: 5852938
• PubChem ID: 21652884
• Update Time: 2025-07-21

2,6-dichloropyridin-4-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloropyridin-4-yl chloroformate
• SCHEMBL2928544
• 2172078-90-7
• EN300-1613076

• Inchi： 1S/C6H2Cl3NO2/c7-4-1-3(12-6(9)11)2-5(8)10-4/h1-2H
• InChI Key： CRSDAGVQJQTLPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)OC(=O)Cl

Computed Properties

• Exact Mass: 224.915111g/mol
• Monoisotopic Mass: 224.915111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-dichloropyridin-4-yl chloroformate

Comprehensive Overview of 2,6-Dichloropyridin-4-yl Chloroformate (CAS No. 2172078-90-7): Properties, Applications, and Industry Insights

2,6-Dichloropyridin-4-yl chloroformate (CAS No. 2172078-90-7) is a specialized chloroformate derivative widely utilized in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring reactive chloroformate and dichloropyridine groups, makes it a versatile intermediate for coupling reactions and functional group transformations. With growing interest in heterocyclic compounds and sustainable chemistry, this compound has gained attention for its efficiency in constructing complex molecular architectures.

The compound’s CAS number 2172078-90-7 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science. Researchers often inquire about its synthesis protocols, stability under various conditions, and compatibility with green chemistry principles. Recent trends highlight its role in developing biodegradable polymers and catalysts, aligning with the global push for eco-friendly industrial solutions.

From a technical perspective, 2,6-dichloropyridin-4-yl chloroformate exhibits high reactivity toward nucleophiles, enabling its use in peptide coupling and protecting group strategies. Its pyridine core contributes to electron-withdrawing effects, enhancing reaction rates in cross-coupling reactions—a topic trending in organometallic chemistry forums. Analytical data (e.g., NMR, HPLC) for this compound are often requested, underscoring its importance in quality control workflows.

Industry professionals increasingly explore scalable synthesis routes for CAS No. 2172078-90-7 to meet demand from contract research organizations (CROs). Discussions on patent landscapes reveal its applications in anticancer agents and crop protection chemicals, addressing current needs in precision medicine and agricultural innovation. Safety data sheets (SDS) and handling guidelines remain top queries, emphasizing operational best practices.

In summary, 2,6-dichloropyridin-4-yl chloroformate bridges academic research and industrial applications, driven by its structural uniqueness and adaptability. As AI-driven molecular design accelerates, this compound’s role in high-throughput screening and combinatorial chemistry is poised to expand, making it a focal point for future chemical innovation.